Cas no 862807-17-8 (4-bis(2-methoxyethyl)sulfamoyl-N-(4,6-difluoro-1,3-benzothiazol-2-yl)benzamide)

• Product Name: 4-bis(2-methoxyethyl)sulfamoyl-N-(4,6-difluoro-1,3-benzothiazol-2-yl)benzamide
• CAS No: 862807-17-8
• MF: C₂₀H₂₁F₂N₃O₅S₂
• MW: 485.524649381638
• CID: 6228591
• PubChem ID: 2159187
• Update Time: 2025-06-08

4-bis(2-methoxyethyl)sulfamoyl-N-(4,6-difluoro-1,3-benzothiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-bis(2-methoxyethyl)sulfamoyl-N-(4,6-difluoro-1,3-benzothiazol-2-yl)benzamide
• 4-(N,N-bis(2-methoxyethyl)sulfamoyl)-N-(4,6-difluorobenzo[d]thiazol-2-yl)benzamide
• F0600-0081
• 4-[bis(2-methoxyethyl)sulfamoyl]-N-(4,6-difluoro-1,3-benzothiazol-2-yl)benzamide
• AKOS024586035
• 862807-17-8

• Inchi： 1S/C20H21F2N3O5S2/c1-29-9-7-25(8-10-30-2)32(27,28)15-5-3-13(4-6-15)19(26)24-20-23-18-16(22)11-14(21)12-17(18)31-20/h3-6,11-12H,7-10H2,1-2H3,(H,23,24,26)
• InChI Key： OSGNABNMFXGDSO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=NC3C(=CC(=CC=3S2)F)F)=O)=CC=1)(N(CCOC)CCOC)(=O)=O

Computed Properties

• Exact Mass: 485.08906945g/mol
• Monoisotopic Mass: 485.08906945g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 134Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-bis(2-methoxyethyl)sulfamoyl-N-(4,6-difluoro-1,3-benzothiazol-2-yl)benzamide

Introduction to 4-bis(2-methoxyethyl)sulfamoyl-N-(4,6-difluoro-1,3-benzothiazol-2-yl)benzamide (CAS No. 862807-17-8) and Its Emerging Applications in Chemical Biology

4-bis(2-methoxyethyl)sulfamoyl-N-(4,6-difluoro-1,3-benzothiazol-2-yl)benzamide, identified by the CAS number 862807-17-8, represents a novel compound with significant potential in the realm of chemical biology and pharmaceutical research. This sulfonamide derivative exhibits a unique structural framework characterized by a benzamide core functionalized with a 4,6-difluoro-1,3-benzothiazole moiety and a bis(2-methoxyethyl)sulfamoyl group. The combination of these structural elements not only imparts distinct chemical properties but also opens up avenues for exploring its biological activity and therapeutic applications.

The 4,6-difluoro-1,3-benzothiazole scaffold is particularly noteworthy due to its presence in various bioactive molecules. This heterocyclic system has been extensively studied for its ability to modulate enzyme activity and interact with biological targets. The introduction of fluorine atoms at the 4 and 6 positions enhances the electronic properties of the benzothiazole ring, influencing its reactivity and binding affinity. Such modifications are often employed to improve metabolic stability and bioavailability, key factors in drug design.

Furthermore, the bis(2-methoxyethyl)sulfamoyl group appended to the benzamide moiety introduces hydrophilicity and potential ionization properties, which can affect solubility and interactions with biological targets. Sulfonamides are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of two methoxyethyl chains may further modulate these properties by influencing pharmacokinetic parameters such as absorption, distribution, metabolism, and excretion (ADME).

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that the 4-bis(2-methoxyethyl)sulfamoyl-N-(4,6-difluoro-1,3-benzothiazol-2-yl)benzamide may interact with specific protein targets through both hydrophobic and hydrogen bonding interactions. The fluorinated benzothiazole ring is particularly adept at forming π-stacking interactions with aromatic residues in proteins, while the sulfonamide group can engage in hydrogen bonding or salt bridge formation.

The compound's potential as a lead molecule has been explored in several contexts. For instance, its structural features align well with known pharmacophores found in kinase inhibitors, which are pivotal in targeted cancer therapies. The bis(2-methoxyethyl)sulfamoyl group could serve as a linker to enhance binding affinity or modulate solubility, making it an attractive candidate for further optimization.

In addition to its pharmaceutical applications, this compound may find utility in agrochemicals or material science due to its unique chemical properties. The presence of fluorine atoms can confer resistance to degradation under environmental stressors, making it a promising candidate for formulations requiring enhanced stability. Furthermore, sulfonamides are known for their ability to chelate metal ions, which could be leveraged in applications involving metal coordination or catalysis.

Current research is focused on synthesizing analogs of 4-bis(2-methoxyethyl)sulfamoyl-N-(4,6-difluoro-1,3-benzothiazol-2-yl)benzamide to fine-tune its biological activity. By systematically modifying substituents such as the methoxyethyl chains or the benzothiazole ring, scientists aim to identify derivatives with improved potency and selectivity. High-throughput screening (HTS) techniques combined with structure-based drug design (SBDD) are being employed to accelerate this process.

The role of fluorine atoms in enhancing drug-like properties cannot be overstated. In this context, the 4-bis(2-methoxyethyl)sulfamoyl-N-(4,6-difluoro-1,3-benzothiazol-2-yl)benzamide derivative exemplifies how strategic incorporation of fluorine can lead to compounds with optimized pharmacokinetic profiles. Fluorinated molecules often exhibit increased lipophilicity while maintaining metabolic stability, making them ideal candidates for oral administration.

As our understanding of molecular interactions deepens, so does the potential for discovering new therapeutic agents like 4-bis(2-methoxyethyl)sulfamoyl-N-(4,6-difluoro-1,3-benzothiazol-2-yl)benzamide (CAS No. 862807-17-8). Its unique structural features position it as a valuable scaffold for further exploration in chemical biology and drug discovery. By leveraging modern synthetic methodologies and computational tools, researchers are poised to unlock its full potential across multiple domains of science and medicine.